Cas no 476472-02-3 (1-(6-Methylpyridin-2-yl)-2-(quinolin-4-yl)ethanone)

• Product name: 1-(6-Methylpyridin-2-yl)-2-(quinolin-4-yl)ethanone
• CAS No: 476472-02-3
• MF: C₁₇H₁₄N₂O
• MW: 262.305863857269
• CID: 931171
• PubChem ID: 11807480

1-(6-Methylpyridin-2-yl)-2-(quinolin-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(6-Methylpyridin-2-yl)-2-(quinolin-4-yl)ethanone
• 1-(6-methylpyridin-2-yl)-2-quinolin-4-ylethanone
• 1-(6-methylpyridyl)-2-quinolin-4-yl ethanone
• 1-(6-methyl-pyridin-2-yl)-2-quinolin-4-yl-ethanone
• 1-(6-methyl-pyridyl-2-yl)-2-quinolin-4-yl-ethanone
• AC-13926
• AG-F-62050
• AGN-PC-00GKM0
• CTK4J0162
• KB-215566
• SureCN5235225
• DTXSID90473229
• AKOS014920929
• 476472-02-3
• SCHEMBL5235225

• Inchi： InChI=1S/C17H14N2O/c1-12-5-4-8-16(19-12)17(20)11-13-9-10-18-15-7-3-2-6-14(13)15/h2-10H,11H2,1H3
• InChI Key： RYBJNXHNLNYRDT-UHFFFAOYSA-N
• SMILES： CC1=NC(=CC=C1)C(=O)CC2=CC=NC3=CC=CC=C23

Computed Properties

• Exact Mass: 262.110613074g/mol
• Monoisotopic Mass: 262.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.8Ų
• XLogP3: 3.1